Cas no 80257-12-1 (3-bromo-2,6-dichloro-benzoic acid)

• Product Name: 3-bromo-2,6-dichloro-benzoic acid
• CAS No: 80257-12-1
• MF: C₇H₃BrCl₂O₂
• MW: 269.907519578934
• MDL: MFCD18432783
• CID: 2118284
• PubChem ID: 15095165
• Update Time: 2024-10-27

3-bromo-2,6-dichloro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,6-dichloroBenzoic acid
• 2,6-Dichloro-3-bromobenzoic acid
• 3-bromo-2,6-dichloro-benzoic acid
• 3-Bromo-2,6-dichlorobenzoic acid (ACI)
• AKOS017552462
• BENZOIC ACID, 3-BROMO-2,6-DICHLORO-
• PB33431
• AS-34926
• SY097739
• Z1269185559
• EN300-307153
• SCHEMBL3836851
• CS-0051486
• DB-075670
• 80257-12-1
• 3-BROMO-2,6-DICHLOROBENZOICACID
• MFCD18432783

• MDL： MFCD18432783
• Inchi： 1S/C7H3BrCl2O2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,(H,11,12)
• InChI Key： UPXIKFYPSUMMSP-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C(Br)C=CC=1Cl)O

Computed Properties

• Exact Mass: 267.86935g/mol
• Monoisotopic Mass: 267.86935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 350.6±42.0 °C at 760 mmHg
• Flash Point: 165.8±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-bromo-2,6-dichloro-benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids